3,5-dibromo-2-[(3-nitrobenzoyl)amino]benzoic acid

• IUPAC Name: 3,5-dibromo-2-[(3-nitrobenzoyl)amino]benzoic acid
• InChI: InChI=1S/C14H8Br2N2O5/c15-8-5-10(14(20)21)12(11(16)6-8)17-13(19)7-2-1-3-9(4-7)18(22)23/h1-6H,(H,17,19)(H,20,21)
• InChI Key: IPBXWEGBGVKJQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=C(C=C(C=C2Br)Br)C(=O)O
• Molecular Formula: C14H8Br2N2O5
• Molecular Weight: 444.03 g/mol

Description

3,5-dibromo-2-[(3-nitrobenzoyl)amino]benzoic acid is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a wide range of physiological and biochemical effects, making it a valuable tool for researchers in various fields. In

Mechanism of Action

The mechanism of action of 3,5-dibromo-2-[(3-nitrobenzoyl)amino]benzoic acid involves the binding of the compound to proteins or enzymes. This binding results in a change in the conformation of the protein or enzyme, leading to a change in its activity.
Biochemical and Physiological Effects
3,5-dibromo-2-[(3-nitrobenzoyl)amino]benzoic acid has been found to have a wide range of biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and cholinesterase. It has also been found to bind to proteins, such as bovine serum albumin, with high affinity.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dibromo-2-[(3-nitrobenzoyl)amino]benzoic acid in lab experiments is its high affinity for proteins and enzymes. This makes it a valuable tool for the study of protein-protein interactions and enzyme mechanisms.
One limitation of using 3,5-dibromo-2-[(3-nitrobenzoyl)amino]benzoic acid is its potential toxicity. This compound has been found to be toxic to certain cell lines, and caution should be taken when handling it in the lab.

Future Directions

There are several future directions for the study of 3,5-dibromo-2-[(3-nitrobenzoyl)amino]benzoic acid. One area of research is the development of new fluorescent probes based on this compound. Another area of research is the study of the compound's potential as a therapeutic agent for the treatment of certain diseases.
Conclusion
In conclusion, 3,5-dibromo-2-[(3-nitrobenzoyl)amino]benzoic acid is a valuable tool for scientific research due to its wide range of applications and biochemical and physiological effects. While there are limitations to its use, this compound has the potential to advance our understanding of protein-protein interactions, enzyme mechanisms, and the development of new therapeutic agents.

Synthesis Methods

The synthesis of 3,5-dibromo-2-[(3-nitrobenzoyl)amino]benzoic acid involves several steps. The first step is the bromination of 2-aminobenzoic acid to form 2,5-dibromo-2-aminobenzoic acid. This is followed by the nitration of 2,5-dibromo-2-aminobenzoic acid to form 3,5-dibromo-2-nitrobenzoic acid. Finally, the nitro group is reduced to form 3,5-dibromo-2-[(3-nitrobenzoyl)amino]benzoic acid.

Scientific Research Applications

3,5-dibromo-2-[(3-nitrobenzoyl)amino]benzoic acid has been used in various scientific research applications. One of the most common uses of this compound is as a fluorescent probe for the detection of proteins. This compound has been found to bind to proteins with high affinity, making it a valuable tool for the study of protein-protein interactions.
Another application of 3,5-dibromo-2-[(3-nitrobenzoyl)amino]benzoic acid is in the study of enzyme kinetics. This compound has been found to inhibit the activity of certain enzymes, making it useful for the study of enzyme mechanisms.